Cas no 765944-34-1 (Benzoic acid, 2-bromo-5-ethoxy-, methyl ester)

Benzoic acid, 2-bromo-5-ethoxy-, methyl ester structure
765944-34-1 structure
Product Name:Benzoic acid, 2-bromo-5-ethoxy-, methyl ester
CAS No:765944-34-1
MF:C10H11BrO3
MW:259.096542596817
CID:530630
PubChem ID:69128926
Update Time:2025-04-19

Benzoic acid, 2-bromo-5-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-bromo-5-ethoxy-, methyl ester
    • methyl 2-bromo-5-ethoxybenzoate
    • 765944-34-1
    • DTXSID50739873
    • NWUTUUJXNFWIAI-UHFFFAOYSA-N
    • A1-05331
    • 2-Bromo-5-ethoxybenzoic acid methyl ester
    • SCHEMBL4649362
    • Inchi: 1S/C10H11BrO3/c1-3-14-7-4-5-9(11)8(6-7)10(12)13-2/h4-6H,3H2,1-2H3
    • InChI Key: NWUTUUJXNFWIAI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(=O)OC)OCC

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų
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